Cas no 56971-73-4 (Benzeneethanamine, N-methylene-)

• Product Name: Benzeneethanamine, N-methylene-
• CAS No: 56971-73-4
• MF: C₉H₁₁N
• MW: 133.190342187881
• CID: 347052
• PubChem ID: 11040746
• Update Time: 2025-04-19

Benzeneethanamine, N-methylene- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, N-methylene-
• N-(2-phenylethyl)methanimine
• Phenethylamine methyl imine
• DTXSID70452890
• SCHEMBL14327007
• 56971-73-4
• FCUWHENJGJHLLJ-UHFFFAOYSA-N

• Inchi： 1S/C9H11N/c1-10-8-7-9-5-3-2-4-6-9/h2-6H,1,7-8H2
• InChI Key： FCUWHENJGJHLLJ-UHFFFAOYSA-N
• SMILES： N(=C)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 133.08923
• Monoisotopic Mass: 133.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives